![molecular formula C23H21F2N5O2 B2630606 N-(3-(1H-imidazol-1-yl)propyl)-4-((4-fluorobenzyl)oxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide CAS No. 1172884-21-7](/img/structure/B2630606.png)
N-(3-(1H-imidazol-1-yl)propyl)-4-((4-fluorobenzyl)oxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide
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Description
N-(3-(1H-imidazol-1-yl)propyl)-4-((4-fluorobenzyl)oxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C23H21F2N5O2 and its molecular weight is 437.451. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Activity
Research on imidazolyl and pyrazolyl derivatives, similar in structure to N-(3-(1H-imidazol-1-yl)propyl)-4-((4-fluorobenzyl)oxy)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide, has shown potential anticonvulsant properties. For instance, imidazotriazine derivatives were synthesized and demonstrated potent anticonvulsant activity against maximal electroshock-induced seizures, although some limitations were noted due to side effects such as emesis J. L. Kelley et al., 1995.
Anti-inflammatory and Analgesic Activities
Another study synthesized imidazolyl acetic acid derivatives to evaluate their anti-inflammatory and analgesic activities. Compounds exhibited significant anti-inflammatory activity against carrageenan-induced rat paw edema and analgesic activity in albino mice Maha M. A. Khalifa & Nayira Abdelbaky, 2008.
Cytotoxicity Studies
Synthesis and characterization of pyrazole and pyrazolo[1,5-a]pyrimidine derivatives have also been conducted, with some compounds showing in vitro cytotoxic activity against cancer cell lines such as Ehrlich Ascites Carcinoma (EAC) cells. These studies suggest potential applications in cancer research and therapy Ashraf S. Hassan et al., 2014.
GPR39 Agonists Discovery
Research identified kinase inhibitors as novel GPR39 agonists through an unbiased small-molecule-based screening. These findings expand the potential therapeutic applications of such compounds, demonstrating the importance of zinc as an allosteric modulator in GPR39 activation Seiji Sato et al., 2016.
Potassium-Competitive Acid Blockers (P-CABs)
Synthesis and evaluation of 7H-8,9-dihydropyrano[2,3-c]imidazo[1,2-a]pyridines as P-CABs were explored, showing promising candidates with excellent physicochemical and pharmacological properties for further development as acid blockers A. Palmer et al., 2007.
properties
IUPAC Name |
1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-imidazol-1-ylpropyl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21F2N5O2/c24-18-4-2-17(3-5-18)15-32-21-14-30(20-8-6-19(25)7-9-20)28-22(21)23(31)27-10-1-12-29-13-11-26-16-29/h2-9,11,13-14,16H,1,10,12,15H2,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEEFPFKEACYIGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1COC2=CN(N=C2C(=O)NCCCN3C=CN=C3)C4=CC=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21F2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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